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Compound of Interest

Compound Name: 7-Methyl-3-octene

Cat. No.: B11826508

Essential Safety and Handling Guide for 7-Methyl-3-
octene

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, use, and disposal of 7-Methyl-3-octene, ensuring laboratory safety and
operational integrity.

This document provides critical safety and logistical information for the proper management of
7-Methyl-3-octene in a laboratory setting. Adherence to these protocols is essential for
minimizing risks and ensuring a safe research environment.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 7-Methyl-3-octene is provided in the
table below. This information is critical for safe handling and storage.
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Property Value

Molecular Formula CoHa1s[1][2]

Molecular Weight 126.24 g/mol [1][2][3]

Boiling Point 140 - 144 °C (for a similar compound)
Flash Point 68 °C / 154.4 °F (for a similar compound)[4]
Density 0.714 g/mL (for a similar compound)

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling 7-Methyl-
3-octene to prevent exposure and ensure personal safety.

1. Eye and Face Protection:

o Chemical Splash Goggles: Must be worn to provide a tight seal around the eyes, protecting
them from splashes and vapors.[5]

» Face Shield: Recommended in conjunction with goggles when handling larger volumes or
when there is a significant splash potential.[6]

2. Hand Protection:

o Chemical-Resistant Gloves: Nitrile, neoprene, or butyl rubber gloves are required to protect
against skin contact and potential absorption.[5] Always inspect gloves for any signs of
degradation or perforation before use.

3. Body Protection:

o Flame-Retardant and Antistatic Protective Clothing: A lab coat or chemical-resistant apron
should be worn to protect against splashes and spills.

o Closed-toe Shoes: These are required to protect the feet from potential spills.

4. Respiratory Protection:
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e Use in a Well-Ventilated Area: All handling of 7-Methyl-3-octene should occur in a well-
ventilated laboratory, preferably within a chemical fume hood, to minimize inhalation of
vapors.[7][8]

o Respirator: If ventilation is inadequate and exposure limits are likely to be exceeded, a
suitable respirator may be necessary.[6][7]

Operational Plan: Step-by-Step Handling Procedure

Following a systematic procedure for handling 7-Methyl-3-octene is crucial to maintain a safe
operational workflow.

1. Preparation:

o Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.
 Verify that all necessary PPE is available and in good condition.

» Locate the nearest safety shower and eyewash station before beginning work.

» Have absorbent materials, such as sand or vermiculite, readily available for spill
containment.[4]

2. Handling:

e Ground and bond containers and receiving equipment to prevent static discharge, as the
vapor/air mixtures can be explosive with intense warming.[9]

¢ Use only non-sparking tools.[9]
» Avoid contact with skin, eyes, and clothing.[4]

o Keep the container tightly closed when not in use to prevent the release of flammable
vapors.[7]

» Keep away from heat, sparks, open flames, and other ignition sources.[4][7][9]

3. Storage:
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» Store in a cool, dry, and well-ventilated area away from heat and oxidizing agents.[7]
o Keep containers tightly closed in a designated flammables storage cabinet.[4]

Disposal Plan

Proper disposal of 7-Methyl-3-octene and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Collection:
» Collect waste 7-Methyl-3-octene in a clearly labeled, sealed, and appropriate container.

¢ Do not mix with other waste streams unless explicitly permitted by your institution's
hazardous waste management plan.

2. Container Disposal:

e Handle uncleaned, empty containers in the same manner as the product itself.

» Rinse empty containers with a suitable solvent, and collect the rinsate as hazardous waste.
3. Final Disposal:

o Dispose of all waste materials through an approved hazardous waste disposal facility, in
accordance with all local, state, and federal regulations.[4]

Emergency Procedures

In the event of an emergency, follow these procedures:

» Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with
plenty of water and soap.[7] Seek medical attention if irritation persists.

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[4] Remove contact lenses if present and easy to do. Continue rinsing and seek
immediate medical attention.[7]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms develop.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7]

Spill: Eliminate all ignition sources.[7] Absorb the spill with an inert material (e.g., sand, silica
gel) and collect it in a suitable, closed container for disposal.[4][7] Ensure adequate

ventilation.

Fire: Use dry chemical, foam, or carbon dioxide to extinguish a fire.[7] Water spray may be

used to cool containers.
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Caption: Workflow for the safe handling of 7-Methyl-3-octene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11826508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

